Cas no 1256805-73-8 (6-Bromo-4-chloropyridin-3-amine)

• Product Name: 6-Bromo-4-chloropyridin-3-amine
• CAS No: 1256805-73-8
• MF: C₅H₄BrClN₂
• MW: 207.455658912659
• CID: 4726903
• Update Time: 2025-11-06

6-Bromo-4-chloropyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 6-BROMO-4-CHLOROPYRIDIN-3-AMINE
• 5-Amino-2-bromo-4-chloropyridine
• FCH1365853
• AB75030
• AX8321687
• 6-Bromo-4-chloropyridin-3-amine

• Inchi： 1S/C5H4BrClN2/c6-5-1-3(7)4(8)2-9-5/h1-2H,8H2
• InChI Key： SBCJKIJLWKIWBG-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C=N1)N)Cl

Computed Properties

• Exact Mass: 205.925
• Monoisotopic Mass: 205.925
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.9

Additional information on 6-Bromo-4-chloropyridin-3-amine

Comprehensive Overview of 6-Bromo-4-chloropyridin-3-amine (CAS No. 1256805-73-8): Properties, Applications, and Industry Insights

6-Bromo-4-chloropyridin-3-amine (CAS 1256805-73-8) is a halogenated pyridine derivative gaining significant attention in pharmaceutical and agrochemical research. This compound belongs to the aminopyridine family, characterized by its bromine and chlorine substitutions at positions 6 and 4, respectively. Its molecular formula C5H4BrClN2 and precise structural features make it a valuable intermediate for synthesizing complex molecules. Researchers increasingly explore its potential in drug discovery, particularly for kinase inhibitors and antimicrobial agents, aligning with the growing demand for novel therapeutic scaffolds.

The compound’s physicochemical properties include a molecular weight of 207.46 g/mol and moderate solubility in polar organic solvents like DMSO and methanol. Its stability under ambient conditions facilitates handling in laboratory settings, though storage recommendations typically suggest cool, dry environments to prevent degradation. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed for purity verification, ensuring compliance with industry standards. Recent publications highlight its role in cross-coupling reactions, leveraging its halogenated sites for Suzuki-Miyaura or Buchwald-Hartwig transformations—a hotspot in modern synthetic chemistry.

In the context of green chemistry, 6-Bromo-4-chloropyridin-3-amine has been investigated for eco-friendly synthetic routes. With sustainability becoming a priority, researchers optimize catalytic systems to minimize waste generation during its utilization. This aligns with broader trends like circular economy principles in chemical manufacturing. Additionally, its structural motifs resonate with fragment-based drug design (FBDD), where small molecular fragments serve as building blocks for lead optimization—a technique gaining traction in AI-driven drug development pipelines.

Market analysts note rising demand for custom synthesis services involving this compound, driven by pharmaceutical outsourcing trends. Its CAS registry (1256805-73-8) ensures precise identification in global supply chains, reducing procurement errors. Frequently searched queries like "6-Bromo-4-chloropyridin-3-amine supplier" or "CAS 1256805-73-8 applications" reflect commercial interest. Regulatory compliance, including REACH and GMP guidelines, further underscores its relevance in industrial applications.

Emerging studies explore the compound’s utility in material science, particularly in designing organic semiconductors and ligands for catalysis. Its electron-withdrawing groups enable fine-tuning of electronic properties, appealing to optoelectronics researchers. Collaborative efforts between academia and industry continue to uncover new potentials, reinforcing its status as a versatile chemical building block.